4-(chloromethyl)-1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazole
Overview
Description
4-(chloromethyl)-1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazole is a useful research compound. Its molecular formula is C10H9ClFN3O and its molecular weight is 241.65 g/mol. The purity is usually 95%.
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Scientific Research Applications
Intermolecular Interactions in Triazole Derivatives
Research has focused on the synthesis and characterization of biologically active 1,2,4-triazole derivatives, emphasizing their intermolecular interactions. For example, a study by Shukla et al. synthesized two triazole derivatives with fluoro and chloro substituents, analyzing their crystal structures to reveal different types of intermolecular interactions such as C–H⋯O, C–H⋯π, and lp⋯π interactions, which are crucial for understanding the compound's behavior in various environments (Shukla, Mohan, Vishalakshi, & Chopra, 2014).
Crystal Structure and Synthesis
The crystal structure and synthesis processes of triazole compounds have been extensively studied. For instance, Liang synthesized a triazole compound and detailed its crystal structure, offering insights into its molecular geometry and potential for further chemical modifications (Liang, 2009).
π-Hole Tetrel Bonding Interactions
Ahmed et al. explored the π-hole tetrel bonding interactions in ethyl 2-triazolyl-2-oxoacetate derivatives, utilizing Hirshfeld surface analysis and DFT calculations. This research provides a deeper understanding of how substituents influence molecular interactions, which is essential for designing molecules with specific properties (Ahmed, Yasin, Aziz, Khan, Tahir, Gil, & Frontera, 2020).
Triazole Derivatives as Corrosion Inhibitors
Triazole derivatives have also been investigated for their utility as corrosion inhibitors. Li et al. synthesized triazole derivatives and evaluated their effectiveness in protecting mild steel in acidic environments, demonstrating the compound's potential in materials science (Li, He, Pei, & Hou, 2007).
Properties
IUPAC Name |
4-(chloromethyl)-1-(3-fluoro-4-methoxyphenyl)triazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClFN3O/c1-16-10-3-2-8(4-9(10)12)15-6-7(5-11)13-14-15/h2-4,6H,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QXEOXCGVCXPWNY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)N2C=C(N=N2)CCl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClFN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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